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Compound of Interest

Compound Name:
5-Cyclopropoxy-2-iodo-3-

nitropyridine

Cat. No.: B14825961

Get Quote

Part 1: Executive Summary & Strategic Analysis
Compound Significance
5-Cyclopropoxy-2-iodo-3-nitropyridine is a high-value heterocyclic intermediate, primarily

utilized in the synthesis of next-generation kinase inhibitors (e.g., ALK/ROS1 inhibitors similar

to the Lorlatinib scaffold). The molecule features three distinct functional handles allowing for

orthogonal functionalization:

C2-Iodide: A reactive handle for palladium-catalyzed cross-couplings (Suzuki, Sonogashira)

or nucleophilic aromatic substitution (SnAr).

C3-Nitro: A masked amine precursor, essential for closing fused ring systems (e.g.,

imidazopyridines, pyrrolopyridines) or amide coupling.

C5-Cyclopropoxy: A lipophilic ether that modulates metabolic stability and potency, often

difficult to install late-stage.
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The synthesis of cyclopropyl aryl ethers is historically challenging due to the poor

nucleophilicity of cyclopropanol and the instability of cyclopropyl halides. Traditional Williamson

ether synthesis fails here.

Selected Route: The "Nitration-First" Chan-Lam Strategy To maximize scalability and safety, we

prioritize the Chan-Lam oxidative coupling for the ether installation and a Non-Aqueous

Sandmeyer for the iodination.

Why Nitration First? Installing the nitro group before the cyclopropyl ether avoids subjecting

the acid-sensitive cyclopropane ring to harsh nitration conditions (H₂SO₄/HNO₃), which can

cause ring-opening decomposition.

Why Non-Aqueous Sandmeyer? Traditional aqueous Sandmeyer reactions often suffer from

poor solubility of nitropyridines and side reactions (hydrolysis to pyridone). The

diiodomethane/isoamyl nitrite system provides higher yields and easier workup.

Part 2: Detailed Experimental Protocols
Synthetic Workflow Diagram
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Critical QC Points

Starting Material
2-Amino-5-hydroxypyridine

Step 1: Regioselective Nitration
H2SO4, HNO3, 0-5°C

Intermediate 1
2-Amino-5-hydroxy-3-nitropyridine

 Electrophilic Subst.

QC: Temp < 10°C
Exotherm Control

Step 2: Chan-Lam Coupling
Cyclopropylboronic acid, Cu(OAc)2

Bipyridine, Na2CO3, Air, 70°C

Intermediate 2
2-Amino-5-cyclopropoxy-3-nitropyridine

 Oxidative Coupling

QC: O2 Sparging
Catalyst Turnover

Step 3: Non-Aqueous Sandmeyer
CH2I2, Isoamyl Nitrite, 60°C

Final Product
5-Cyclopropoxy-2-iodo-3-nitropyridine

 Radical Subst.

QC: Anhydrous
Prevent Hydrolysis

Click to download full resolution via product page
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Caption: Three-step scalable synthesis workflow with integrated critical quality control (QC)

checkpoints.

Step 1: Regioselective Nitration
Objective: Synthesis of 2-Amino-5-hydroxy-3-nitropyridine. Principle: Electrophilic aromatic

substitution directed by the strong electron-donating amino and hydroxyl groups. The 3-position

is favored over the 6-position due to electronic reinforcement from the 2-amino group.

Protocol:

Setup: Charge a jacketed reactor with concentrated H₂SO₄ (10 vol) and cool to 0°C.

Addition: Add 2-Amino-5-hydroxypyridine (1.0 eq) portion-wise, maintaining internal

temperature <10°C. Stir until fully dissolved.

Nitration: Add fuming HNO₃ (1.05 eq) dropwise over 1 hour. Critical: Exotherm control is vital

to prevent oxidation of the pyridine ring.

Reaction: Stir at 0–5°C for 2 hours. Monitor by HPLC (Target: >95% conversion).

Quench: Pour the reaction mixture onto crushed ice (20 vol).

Isolation: Adjust pH to 4–5 with 50% NaOH solution. The product precipitates as a

yellow/orange solid. Filter, wash with cold water, and dry under vacuum at 45°C.

Key Parameter Table:

Parameter Specification Reason

Temperature 0–5°C
Prevents over-nitration
and tar formation.

pH Adjustment pH 4.5 ± 0.5
Maximizes precipitation;

product is amphoteric.

| Reagent | Fuming HNO₃ | Standard 65% HNO₃ may be too weak due to solvent water. |
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Step 2: Chan-Lam Oxidative Coupling (The Critical Step)
Objective: Synthesis of 2-Amino-5-cyclopropoxy-3-nitropyridine. Principle: Copper-catalyzed

oxidative cross-coupling between a phenol and a boronic acid. This method avoids the use of

unstable cyclopropyl halides.

Protocol:

Reagents: In a reactor equipped with an air sparger or O₂ balloon, suspend Intermediate 1

(1.0 eq), Cyclopropylboronic acid (2.0 eq), Cu(OAc)₂ (1.0 eq), and 2,2'-Bipyridine (1.0 eq) in

1,2-Dichloroethane (DCE) or Toluene (20 vol).

Base: Add Na₂CO₃ (2.5 eq).

Reaction: Heat to 70°C with vigorous stirring under an air/O₂ atmosphere.

Note: The reaction is heterogeneous. High agitation speed is required for mass transfer.

Time: 16–24 hours. Monitor consumption of the phenol.

Workup: Cool to RT. Filter through a pad of Celite to remove copper salts. Wash the pad with

DCM.

Purification: Concentrate the filtrate. If necessary, purify via silica gel chromatography

(Hexane/EtOAc gradient) or recrystallize from EtOH.

Troubleshooting Guide:

Observation Root Cause Corrective Action

Low Conversion (<50%) Oxygen starvation
Increase stirring speed;
use pure O₂ balloon
instead of air.

Protodeboronation Wet solvent
Use anhydrous DCE and add

4Å Molecular Sieves.
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| Blue Product Color | Residual Copper | Wash organic layer with 10% EDTA or NH₄OH

solution. |

Step 3: Non-Aqueous Sandmeyer Reaction
Objective: Synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine. Principle: Transformation of

the primary amine to an iodide via a diazonium intermediate formed in situ using an alkyl nitrite

and a halogen source (CH₂I₂ or I₂).

Protocol:

Setup: Dissolve Intermediate 2 (1.0 eq) in anhydrous CH₂I₂ (Diiodomethane, 5–10 vol). Note:

CH₂I₂ serves as both solvent and iodine source.

Reagent: Add Isoamyl nitrite (3.0 eq) dropwise at room temperature.

Reaction: Heat the mixture to 60°C. Evolution of N₂ gas will be observed.

Duration: Stir for 1–3 hours. Monitor by HPLC.

Workup: Cool to RT. Dilute with DCM.

Quench: Wash with 10% aqueous Na₂SO₃ (sodium sulfite) to remove excess iodine

(indicated by color change from purple/brown to yellow).

Isolation: Dry organic layer (MgSO₄), concentrate, and purify via column chromatography

(Silica, 0–20% EtOAc in Hexanes).

Safety Note: Diiodomethane is dense and toxic. Perform all operations in a fume hood. Isoamyl

nitrite is flammable and a vasodilator.

Part 3: Analytical Characterization
To validate the synthesis, the following analytical signatures must be confirmed:

¹H NMR (400 MHz, CDCl₃):

δ 8.5–8.6 ppm (d, 1H): H6 proton (deshielded by nitro group).
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δ 7.6–7.7 ppm (d, 1H): H4 proton.

δ 3.8–3.9 ppm (m, 1H): Cyclopropyl CH-O (methine).

δ 0.8–0.9 ppm (m, 4H): Cyclopropyl CH₂ protons (distinctive multiplets).

Mass Spectrometry (LC-MS):

[M+H]⁺: Calculated ~307.0; Found 307.0.

Isotope Pattern: Iodine does not have a distinctive M+2 isotope like Cl/Br, but the mass

defect is significant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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